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Compound of Interest

Compound Name: Diiron nonacarbonyl

Cat. No.: B1239563 Get Quote

Technical Support Center: Diiron Nonacarbonyl
(Fe₂(CO)₉)
Welcome to the technical support center for diiron nonacarbonyl (Fe₂(CO)₉). This guide is

designed for researchers, scientists, and drug development professionals, providing essential

information on the handling, storage, and troubleshooting of experiments involving this air-

sensitive reagent.

Frequently Asked Questions (FAQs)
Q1: What are the key physical and chemical properties of diiron nonacarbonyl?

A1: Diiron nonacarbonyl is a micaceous, orange crystalline solid.[1][2] It is notable for being

virtually insoluble in all common solvents, which presents a significant challenge in its

application.[1][3][4][5] The compound is sensitive to heat, light, and air, and it decomposes at

around 100 °C without melting.[2][6][7] Due to its low solubility, studying its properties is

challenging, and analyses are often limited to solid-state techniques.[2][5]

Q2: What are the recommended storage conditions for diiron nonacarbonyl?

A2: To prevent decomposition, diiron nonacarbonyl must be stored under a dry, inert

atmosphere such as argon or nitrogen.[2][8][9] It should be kept in a tightly sealed container in

a cool, dry, and well-ventilated area, protected from light.[2][9] Refrigerated storage, ideally
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between 2-8°C or as low as -20°C, is recommended.[2][8][9][10] It is crucial to prevent any

contact with moisture or air.[2][8][10]

Q3: How should I handle diiron nonacarbonyl safely in the laboratory?

A3: All handling of diiron nonacarbonyl should be performed under an inert atmosphere using

a glovebox or Schlenk line techniques to minimize exposure to air and moisture.[2][8] Use

spark-proof tools and ensure adequate ventilation.[8] Personal protective equipment (PPE),

including safety goggles, chemical-resistant gloves, and appropriate protective clothing, should

be worn.[8][11] Avoid creating dust, and wash hands thoroughly after handling.[8][9]

Q4: What are the primary hazards associated with diiron nonacarbonyl?

A4: Diiron nonacarbonyl is a toxic and flammable solid.[1][10] The primary health risk comes

from its potential to release carbon monoxide (CO), a highly toxic gas, upon decomposition.[2]

[3] It is toxic if swallowed or inhaled.[10][11] Large quantities may spontaneously ignite,

especially if not stored properly.[10][12] It is also water-reactive and can release flammable

gases upon contact with water.[8][10]

Q5: How should I dispose of diiron nonacarbonyl waste and empty containers?

A5: Waste diiron nonacarbonyl and contaminated materials should be treated as hazardous

waste. Disposal should be carried out by a licensed disposal company.[9] A recommended

method is to burn the material in a chemical incinerator equipped with an afterburner and

scrubber.[9] Empty containers retain product residue and can be dangerous; they should not be

pressurized, cut, welded, or exposed to heat or sparks.[8]

Troubleshooting Guide
Q1: My reaction with diiron nonacarbonyl is extremely slow or not starting. What could be the

cause?

A1: Sluggish or stalled reactions are a common issue. The primary causes are:

Poor Solubility: Fe₂(CO)₉ is virtually insoluble in most solvents.[6] This severely limits the

concentration of reactive iron species in the solution.
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Low Temperature: While gentle heating can sometimes help, low reaction temperatures can

contribute to slow kinetics.[6]

Reagent Decomposition: If the diiron nonacarbonyl has been improperly stored, it may

have decomposed, reducing its reactivity.[6] Always use freshly opened or properly stored

material.[6]

To troubleshoot, consider the following:

Switch to a coordinating solvent like tetrahydrofuran (THF). THF can react with Fe₂(CO)₉ to

form soluble, reactive species like Fe(CO)₄(THF).[1][6][13]

For reactions in non-coordinating solvents (e.g., benzene, hexane), which are conducted as

a slurry, gentle heating (e.g., 40-50 °C) may be necessary to drive the reaction.[6]

Ensure efficient stirring to maximize the surface area of the solid reagent, especially in slurry

reactions.[6]

An alternative method to improve solubility is the use of amines, which can react with

Fe₂(CO)₉ to form soluble anionic iron carbonyl species.[6][14]

Q2: I am observing a low yield of my desired product. What are the likely reasons?

A2: Low yields can be attributed to several factors:

Incomplete Reaction: The heterogeneous nature of many reactions can make it difficult to

determine the endpoint, leading to premature workup.[6]

Decomposition: Fe₂(CO)₉ is sensitive to heat and light, which can cause it to decompose into

less reactive or unwanted species like iron pentacarbonyl (Fe(CO)₅) and triiron

dodecacarbonyl (Fe₃(CO)₁₂), particularly in hydrocarbon solvents.[6]

Side Reactions: The solvent may not be inert. For example, THF can participate in the

reaction, potentially leading to side products.[6]

To improve your yield:
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Monitor the reaction progress carefully using techniques like TLC, GC, or IR spectroscopy to

ensure it has gone to completion.[6]

Minimize reaction time and temperature to reduce the decomposition of the starting material.

[6]

Protect the reaction from light.[2]

Optimize the workup procedure to minimize product loss. This may involve filtering the

reaction mixture through Celite to remove insoluble iron byproducts.[6]

Q3: My reaction is producing a mixture of products, including Fe(CO)₅ and Fe₃(CO)₁₂. How can

I prevent this?

A3: The formation of Fe(CO)₅ and Fe₃(CO)₁₂ is a known decomposition pathway for diiron
nonacarbonyl, especially when heated in non-coordinating hydrocarbon solvents.[6] To

minimize these side products, you can:

Use the mildest possible reaction conditions (lower temperature, shorter reaction time).

If the reaction chemistry allows, switch to a coordinating solvent like THF, which can favor

the formation of the desired reactive intermediate over decomposition products.[6]

Ensure a strict inert atmosphere is maintained throughout the reaction, as the presence of

oxygen can accelerate decomposition.[6]

Data Presentation
Table 1: Physical and Chemical Properties of Diiron Nonacarbonyl
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Property Value Reference(s)

Chemical Formula Fe₂(CO)₉ [1]

Molar Mass 363.78 g/mol [1][3]

Appearance
Micaceous orange/yellow-

orange crystals
[1][2][12]

Density 2.08 - 2.85 g/cm³ [1][2][3]

Melting Point Decomposes at ~100 °C [1][2][7]

Solubility
Virtually insoluble in water and

common organic solvents
[1][2][3]

Hazards
Toxic, Flammable, Air and

Moisture Sensitive
[1][2][10]

Table 2: Impact of Solvent Choice on Diiron Nonacarbonyl Reactions
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Solvent
Class

Example(s)
Interaction
with
Fe₂(CO)₉

Typical Use
Considerati
ons

Reference(s
)

Coordinating
Tetrahydrofur

an (THF)

Reacts to

form soluble

Fe(CO)₅ and

a reactive

Fe(CO)₄(THF

) complex.

Precursor to

Fe(CO)₄L and

Fe(CO)₃(dien

e)

complexes.

THF is not an

inert solvent

and can

participate in

side

reactions.

[1][6][15]

Aromatic
Benzene,

Toluene

Used as a

suspension

medium for

slurry-based

reactions.

Synthesis of

alkene-iron

carbonyl

complexes.

Slower

reaction

rates;

requires

thermal

activation;

potential for

thermal

decompositio

n to Fe(CO)₅

and

Fe₃(CO)₁₂.

[6]

Aliphatic
Hexane,

Heptane

Used as a

suspension

medium for

slurry-based

reactions.

Used when a

non-

coordinating

solvent is

required.

Very slow

reaction

rates;

significant

decompositio

n to Fe(CO)₅

and

Fe₃(CO)₁₂.

[6]

Amine-based

Dodecylamin

e (DDA) in 1-

octadecene

(ODE)

Reacts to

form soluble

anionic iron

carbonyl

species.

Synthesis of

iron and iron

alloy

nanoparticles

.

The amine is

a reactant

and will

influence the

final product.

[6][14][16]
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Experimental Protocols
Protocol 1: General Handling and Transfer of Diiron Nonacarbonyl under Inert Atmosphere

This protocol describes the safe transfer of solid Fe₂(CO)₉ from its storage container to a

reaction flask using Schlenk line techniques.

Materials:

Diiron nonacarbonyl in a sealed container

Flame-dried Schlenk flask equipped with a magnetic stir bar and a septum

Spatula

Nitrogen or Argon gas source connected to a Schlenk line

Vacuum pump

Procedure:

Prepare the Glassware: Ensure the Schlenk flask and spatula are thoroughly dried in an

oven and subsequently flame-dried under vacuum on the Schlenk line to remove all traces of

moisture.

Purge the Flask: Connect the flask to the Schlenk line. Evacuate the flask under high

vacuum and then backfill with inert gas (Nitrogen or Argon). Repeat this cycle at least three

times to ensure a completely inert atmosphere inside the flask.

Establish a Positive Pressure: Leave the flask under a positive pressure of inert gas. This

can be observed by the bubbling of the gas through an oil bubbler on the manifold.

Weigh and Transfer: Briefly remove the septum and, under a strong positive flow of inert gas,

quickly add the desired amount of diiron nonacarbonyl to the flask using the dry spatula.

Reseal the Flask: Immediately reseal the flask with the septum.
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Purge Again: Evacuate and backfill the flask with inert gas three more times to remove any

air that may have entered during the transfer.

Proceed with Reaction: The flask is now ready for the addition of anhydrous solvents and

other reagents via syringe or cannula.

Protocol 2: Synthesis of (Benzylideneacetone)iron Tricarbonyl

This protocol is a representative example of using Fe₂(CO)₉ to transfer an Fe(CO)₃ unit to a

diene.[1]

Materials:

Diiron nonacarbonyl (Fe₂(CO)₉)

Benzylideneacetone

Anhydrous benzene or tetrahydrofuran (THF)

Schlenk flask with reflux condenser and magnetic stir bar

Inert atmosphere (Nitrogen or Argon)

Celite

Procedure:

Reaction Setup: Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar and

a reflux condenser under an inert atmosphere.[6]

Charge Reagents: To the flask, add diiron nonacarbonyl and benzylideneacetone.[6]

Solvent Addition: Add the chosen anhydrous solvent (benzene or THF) via cannula or

syringe.[6]

Reaction Conditions:
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Using Benzene: The reaction will be a heterogeneous slurry. Gentle heating to 40-50 °C is

typically required to drive the reaction.[6]

Using THF: The diiron nonacarbonyl will slowly dissolve as it reacts. The reaction may

proceed at room temperature, though gentle warming can accelerate it.[6]

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or infrared spectroscopy (observing the disappearance of the CO stretching bands of

Fe₂(CO)₉).[6]

Workup: Once the reaction is complete, cool the mixture to room temperature. Filter the

reaction mixture through a pad of Celite to remove insoluble iron-containing byproducts.[6]

Purification: Remove the solvent from the filtrate under reduced pressure. The resulting

crude product can then be purified by crystallization or column chromatography.[6]

Visualizations
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Reaction is slow or stalled

Is Fe₂(CO)₉ solubility the issue?

Is the reagent quality questionable?

No

Switch to coordinating solvent (THF)
or add amine co-ligand

Yes

Are reaction conditions optimal?

No

Use fresh, properly stored Fe₂(CO)₉

Yes

Gently heat slurry (40-50°C)
and/or increase stir rate

No (Slurry)

Ensure strict inert atmosphere
and use anhydrous solvents

No (General)

Reaction proceeds
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Receiving Fe₂(CO)₉

Store container in cool, dry, dark place
(2-8°C) under inert gas.

Prepare inert atmosphere workstation
(Glovebox or Schlenk Line)

Use flame-dried glassware

Transfer solid under positive
inert gas flow

Seal reaction vessel and purge
with inert gas (3x cycle)

Proceed with experiment

Dispose of waste via
licensed contractor
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[Fe(CO)₄(THF)]
(Reactive Intermediate)

+ Fe(CO)₅

Fe₃(CO)₁₂

Heat
(in Hydrocarbon Solvent)

In THF Solvent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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